Cas no 2418727-90-7 (3-[(3,4-dihydro-2H-1-benzopyran-4-yl)carbamoyl]-5-ethynylphenyl sulfurofluoridate)

• Product Name: 3-[(3,4-dihydro-2H-1-benzopyran-4-yl)carbamoyl]-5-ethynylphenyl sulfurofluoridate
• CAS No: 2418727-90-7
• MF: C₁₈H₁₄FNO₅S
• MW: 375.37086725235
• CID: 5669343
• PubChem ID: 165771119
• Update Time: 2025-06-07

3-[(3,4-dihydro-2H-1-benzopyran-4-yl)carbamoyl]-5-ethynylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 3-[(3,4-dihydro-2H-1-benzopyran-4-yl)carbamoyl]-5-ethynylphenyl sulfurofluoridate
• Z4386044750
• 2418727-90-7
• EN300-26690160

• Inchi： 1S/C18H14FNO5S/c1-2-12-9-13(11-14(10-12)25-26(19,22)23)18(21)20-16-7-8-24-17-6-4-3-5-15(16)17/h1,3-6,9-11,16H,7-8H2,(H,20,21)
• InChI Key： IZDQFOUNJVOWPM-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(C#C)=CC(=C1)C(NC1C2C=CC=CC=2OCC1)=O)F

Computed Properties

• Exact Mass: 375.05767188g/mol
• Monoisotopic Mass: 375.05767188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.1Ų

Additional information on 3-[(3,4-dihydro-2H-1-benzopyran-4-yl)carbamoyl]-5-ethynylphenyl sulfurofluoridate

Introduction to 3-[(3,4-dihydro-2H-1-benzopyran-4-yl)carbamoyl]-5-ethynylphenyl sulfurofluoridate (CAS No. 2418727-90-7)

3-[(3,4-dihydro-2H-1-benzopyran-4-yl)carbamoyl]-5-ethynylphenyl sulfurofluoridate (CAS No. 2418727-90-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by its complex molecular structure, which includes a benzopyran moiety, an ethynyl group, and a sulfurofluoridate functional group. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The benzopyran core, also known as chroman, is a well-known scaffold in medicinal chemistry. It is found in numerous natural products and synthetic compounds with a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of the 3,4-dihydro-2H-1-benzopyran-4-yl moiety in this compound suggests potential interactions with various biological targets, such as enzymes and receptors involved in inflammatory and oxidative stress pathways.

The ethynyl group (-C≡CH) is another key feature of this compound. Ethynyl groups are often incorporated into drug molecules to enhance their pharmacokinetic properties, such as solubility and metabolic stability. Additionally, the ethynyl group can serve as a reactive handle for further chemical modifications, allowing for the synthesis of analogs with tailored biological activities. This flexibility in chemical manipulation is particularly valuable in drug discovery and development processes.

The sulfurofluoridate functional group (-SF₅) is a relatively recent addition to the arsenal of functional groups used in medicinal chemistry. The -SF₅ group has been shown to exhibit unique electronic and steric properties that can influence the binding affinity and selectivity of molecules towards their biological targets. Recent studies have demonstrated that compounds containing the -SF₅ group can exhibit potent biological activities, including antiviral, antibacterial, and anticancer effects.

In the context of 3-[(3,4-dihydro-2H-1-benzopyran-4-yl)carbamoyl]-5-ethynylphenyl sulfurofluoridate, the combination of these structural elements suggests a multifaceted approach to drug action. The benzopyran moiety may target inflammatory pathways, while the ethynyl group could enhance pharmacokinetic properties. The sulfurofluoridate group may provide additional biological activity through its unique electronic properties.

Recent research has focused on the potential therapeutic applications of this compound. Studies have shown that it exhibits significant anti-inflammatory activity in vitro and in vivo models. For example, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that this compound could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, preliminary studies have also indicated that 3-[(3,4-dihydro-2H-1-benzopyran-4-yl)carbamoyl]-5-ethynylphenyl sulfurofluoridate may have potential anticancer effects. In vitro assays have shown that it can induce apoptosis in cancer cell lines while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic profile of this compound has also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for its potential use as an orally administered therapeutic agent. Additionally, preliminary toxicology studies have indicated that it has a favorable safety profile at therapeutic doses.

In conclusion, 3-[(3,4-dihydro-2H-1-benzopyran-4-yl)carbamoyl]-5-ethynylphenyl sulfurofluoridate (CAS No. 2418727-90-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and potential clinical utility.